Cas no 1859645-29-6 (4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1859645-29-6
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 6425102
• PubChem ID: 165849284
• Update Time: 2025-06-08

4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine
• EN300-1109401
• 1859645-29-6

• Inchi： 1S/C8H14ClN3O2/c1-13-4-6(5-14-2)12-3-7(9)8(10)11-12/h3,6H,4-5H2,1-2H3,(H2,10,11)
• InChI Key： AJPQBPCRMGCTCZ-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)C(COC)COC

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine

Introduction to 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine (CAS No. 1859645-29-6)

4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1859645-29-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyrazole derivative incorporates a chloro substituent and a dimethoxypropyl side chain, which contribute to its distinct chemical reactivity and biological activity.

The pyrazole core is a heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a chloro group at the 4-position enhances the electrophilicity of the molecule, making it a versatile intermediate for further chemical modifications. Additionally, the 1-(1,3-dimethoxypropan-2-yl) moiety adds complexity to the structure, influencing both its solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. The compound 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine has been explored in several preclinical studies for its potential role in modulating inflammatory pathways. In particular, its ability to interact with specific enzymes and receptors has been investigated as a means to develop novel anti-inflammatory drugs. The dimethoxypropyl group is believed to enhance bioavailability by improving lipid solubility, which is a critical factor in drug formulation.

One of the most intriguing aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, analogs of pyrazole have been used in the treatment of rheumatoid arthritis and other chronic inflammatory diseases. The chloro-substituted pyrazole scaffold allows for further derivatization, enabling researchers to fine-tune the pharmacological profile of the molecule. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced potency and selectivity.

The synthesis of 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the electronic properties of the molecule. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality intermediates that can be further functionalized into active pharmaceutical ingredients (APIs).

In vitro studies have revealed that 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine exhibits inhibitory activity against various target enzymes associated with inflammation and cell proliferation. For example, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis. Additionally, its interaction with Janus kinases (JAKs) has been explored as a potential therapeutic strategy for autoimmune diseases.

The pharmacokinetic properties of this compound are also under investigation. The dimethoxypropyl group is expected to influence metabolic pathways, particularly those involving cytochrome P450 enzymes. Understanding these interactions is crucial for predicting drug-drug interactions and optimizing dosing regimens. Computational modeling techniques have been used to predict how this compound will behave within biological systems, providing valuable insights into its potential clinical applications.

Future research directions include exploring the compound's efficacy in animal models of inflammation and cancer. Preclinical studies are designed to evaluate its safety profile and therapeutic potential before human trials can be initiated. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this research from bench to bedside.

The development of 4-chloro-1-(1,3-dimethoxypropan-2-yl)-1H-pyrazol-3-amine as a lead compound underscores the growing importance of heterocyclic compounds in modern drug discovery. Pyrazoles continue to be a rich source of inspiration for medicinal chemists due to their diverse biological activities and synthetic accessibility. As our understanding of disease mechanisms evolves, compounds like this one will remain at the forefront of therapeutic innovation.